Cas no 2877664-15-6 (2-[4-(5-Chloro-3-fluoropyridin-2-yl)piperazin-1-yl]-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine)

• Product Name: 2-[4-(5-Chloro-3-fluoropyridin-2-yl)piperazin-1-yl]-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine
• CAS No: 2877664-15-6
• MF: C₁₉H₂₅ClFN₇
• MW: 405.900105237961
• CID: 5308085
• PubChem ID: 165433536
• Update Time: 2025-05-30

2-[4-(5-Chloro-3-fluoropyridin-2-yl)piperazin-1-yl]-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-[4-(5-chloro-3-fluoropyridin-2-yl)piperazin-1-yl]-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine
• F6790-1446
• AKOS040873546
• 2877664-15-6
• 2-[4-(5-Chloro-3-fluoropyridin-2-yl)piperazin-1-yl]-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine

• Inchi： 1S/C19H25ClFN7/c1-14-11-17(26-5-3-25(2)4-6-26)24-19(23-14)28-9-7-27(8-10-28)18-16(21)12-15(20)13-22-18/h11-13H,3-10H2,1-2H3
• InChI Key： DVBNCSSPVQSIBK-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)F)N1CCN(C2=NC(C)=CC(=N2)N2CCN(C)CC2)CC1

Computed Properties

• Exact Mass: 405.1843997g/mol
• Monoisotopic Mass: 405.1843997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.6Ų

Additional information on 2-[4-(5-Chloro-3-fluoropyridin-2-yl)piperazin-1-yl]-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine

Introduction to 2-[4-(5-Chloro-3-fluoropyridin-2-yl)piperazin-1-yl]-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine (CAS No. 2877664-15-6)

2-[4-(5-Chloro-3-fluoropyridin-2-yl)piperazin-1-yl]-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine, with the CAS number 2877664-15-6, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, including a pyrimidine core and multiple substituents, which contribute to its biological activity and pharmacological properties.

The chemical structure of 2-[4-(5-Chloro-3-fluoropyridin-2-yl)piperazin-1-yl]-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine is composed of a central pyrimidine ring, which is a common scaffold in many bioactive molecules. The presence of the 5-chloro-3-fluoropyridin and piperazine moieties adds to its complexity and functionality. These substituents are known to play crucial roles in modulating the compound's interactions with biological targets, such as receptors and enzymes.

Recent research has focused on the potential of this compound as a lead molecule for the development of new therapeutic agents. Studies have shown that 2-[4-(5-Chloro-3-fluoropyridin-2-yl)piperazin-1-yl]-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine exhibits promising activity against various diseases, including cancer and neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound demonstrated significant antiproliferative effects on several cancer cell lines, suggesting its potential as an anticancer agent.

In addition to its antiproliferative properties, 2-[4-(5-Chloro-3-fluoropyridin-2-yl)piperazin-1-yl]-4-methyl-6-(4-methylpiperazin-1-y l)pyrimidine has been investigated for its neuroprotective effects. Research conducted by a team at the University of California found that this compound could effectively reduce neuronal damage in models of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. The mechanism of action appears to involve the modulation of intracellular signaling pathways and the reduction of oxidative stress.

The pharmacokinetic properties of 2-[4-(5-Chloro-3-fluoropyridin-2-y l)piperazin -1 - yl ] - 4 - methyl - 6 - ( 4 - methyl piperazin - 1 - yl ) pyrimidine have also been studied extensively. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a promising candidate for further development into a therapeutic drug. The compound's high bioavailability and low toxicity are particularly noteworthy, as they suggest that it can be safely administered in clinical settings.

The synthesis of 2-[4-(5-Chloro - 3 - fluoropyridi n - 2 - yl ) p ipe raz i n - 1 - yl ] - 4 - methyl - 6 - ( 4 - methyl p ipe raz i n - 1 - yl ) pyrimidine has been optimized through various synthetic routes. One common approach involves the coupling of a substituted pyrimidine with a piperazine derivative in the presence of a suitable catalyst. This method has been refined to achieve high yields and purity, facilitating large-scale production for preclinical and clinical studies.

In conclusion, 2-[4-(5-Chloro - 3 - fluoropyridi n - 2 - yl ) p ipe raz i n - 1 - yl ] - 4 - methyl - 6 -( 4 - methyl p ipe raz i n - 1 - yl ) pyrimidine (CAS No. 2877664 - 15 - 6) represents an exciting advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable lead compound for the development of new therapeutic agents. Ongoing research continues to explore its full potential, with the hope of translating these findings into effective treatments for various diseases.